Cas no 86702-02-5 (Naphthalene,1,2-dihydro-5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-,(1R,2S)-rel-)
86702-02-5 structure
Product Name:Naphthalene,1,2-dihydro-5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-,(1R,2S)-rel-
CAS No:86702-02-5
MF:C24H30O6
MW:414.491407871246
CID:725681
PubChem ID:135783
Update Time:2024-03-01
Naphthalene,1,2-dihydro-5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-,(1R,2S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,1,2-dihydro-5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-,(1R,2S)-rel-
- Magnoshinin
- Naphthalene, 1,2-dihydro-5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-, (1R,2S)-rel-
- (1S,2R)-5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-1,2-dihydronaphthalene
- 5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-1,2-dihydronaphthalene
- DTXSID901007036
- Q27107289
- 86702-02-5
- CHEBI:6645
- C10658
- Naphthalene, 1,2-dihydro-5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-, trans-(+-)-
- (1R,2S)-5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-1,2-dihydronaphthalene
-
- Inchi： 1S/C24H30O6/c1-13-9-15-18(26-4)12-21(29-7)24(30-8)23(15)22(14(13)2)16-10-19(27-5)20(28-6)11-17(16)25-3/h9-12,14,22H,1-8H3/t14-,22-/m1/s1
- InChI Key： MWJAXRZVJODRGN-JLCFBVMHSA-N
- SMILES： [C@@H]1(C2=CC(OC)=C(OC)C=C2OC)C2=C(C(OC)=CC(OC)=C2OC)C=C(C)[C@H]1C
Computed Properties
- Exact Mass: 414.20400
- Monoisotopic Mass: 414.20423867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.38000
- LogP: 4.92310
Naphthalene,1,2-dihydro-5,7,8-trimethoxy-2,3-dimethyl-1-(2,4,5-trimethoxyphenyl)-,(1R,2S)-rel- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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